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Compound of Interest

Compound Name: Hirsuteine

Cat. No.: B1228035

For Immediate Reference: Hirsuteine should be treated as a hazardous chemical waste.
Dispose of contents and container in accordance with local, state, and federal regulations. Do
not dispose of down the drain or in regular trash.

This document provides essential safety and logistical information for the proper operational
handling and disposal of Hirsuteine (CAS No. 35467-43-7), an indole alkaloid utilized in
pharmacological research. Adherence to these procedures is critical to ensure personnel safety
and environmental compliance.

Chemical and Physical Properties

A summary of key quantitative data for Hirsuteine is presented below for easy reference. This
information is crucial for understanding its behavior and potential hazards.

Property Value

Molecular Formula C22H26N203

Molecular Weight 366.46 g/mol

CAS Number 35467-43-7

Appearance Solid

Solubility Soluble in DMSO

Storage -20°C is recommended for long-term stability.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Hirsuteine is classified under GHSO07, indicating that it may cause skin irritation, serious eye
irritation, or may be harmful if swallowed or inhaled. Therefore, appropriate personal protective
equipment must be worn at all times when handling this compound.

Required PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat is required.

* Respiratory Protection: If handling fine powders outside of a fume hood, a properly fitted
respirator is recommended.

Step-by-Step Disposal Procedure
The following procedure outlines the steps for the safe disposal of Hirsuteine waste.
e Segregation of Waste:

o All materials contaminated with Hirsuteine, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must
be segregated as hazardous chemical waste.

o Do not mix Hirsuteine waste with other waste streams unless compatible.

e Waste Container Labeling:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.
o The label should include:

= The words "Hazardous Waste"
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The full chemical name: "Hirsuteine"

CAS Number: "35467-43-7"

The primary hazard(s) (e.g., "Harmful," "Irritant")

The date the waste was first added to the container.

e Collection of Waste:

o Solid Waste: Place contaminated solids (e.g., weighing paper, gloves, absorbent pads)
directly into the labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Hirsuteine in a compatible, sealed container.
For small quantities, the original vial can be placed directly into the hazardous waste
container.

o Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated
sharps container that is also labeled as hazardous chemical waste.

o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the container is kept closed at all times, except when adding waste.
o Store in a well-ventilated area, away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Follow all institutional procedures for waste pickup requests.

Spill and Emergency Procedures

In the event of a spill, follow these immediate safety protocols:
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o Evacuate and Alert: Evacuate the immediate area and alert colleagues and your supervisor.

o Control Ignition Sources: If Hirsuteine is in a flammable solvent, eliminate all sources of
ignition.

o Contain the Spill: Use a chemical spill kit to contain the spill. Absorb liquids with an inert
material (e.g., vermiculite, sand).

e Clean-Up:
o Wear appropriate PPE, including respiratory protection if necessary.
o Carefully sweep up solid spills or collect the absorbent material from liquid spills.
o Place all contaminated materials into a labeled hazardous waste container.

» Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
All cleaning materials must also be disposed of as hazardous waste.

o Seek Medical Attention: If Hirsuteine comes into contact with skin or eyes, flush the affected
area with copious amounts of water for at least 15 minutes and seek immediate medical
attention. If inhaled, move to fresh air and seek medical attention. If swallowed, do not
induce vomiting and seek immediate medical attention.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Hirsuteine.
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Caption: Logical workflow for the proper disposal of Hirsuteine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Hirsuteine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228035#hirsuteine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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